Cas no 2138170-27-9 (3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide)

• Product Name: 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide
• CAS No: 2138170-27-9
• MF: C₁₄H₂₅N₃OS
• MW: 283.432801961899
• CID: 6212214
• PubChem ID: 165451716
• Update Time: 2025-07-15

3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-739312
• 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide
• 2138170-27-9

• Inchi： 1S/C14H25N3OS/c1-4-6-10-16-19(18,17-12(3)5-2)14-9-7-8-13(15)11-14/h7-9,11-12H,4-6,10,15H2,1-3H3,(H,16,17,18)
• InChI Key： WQUWMVDROVGHLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(=NCCCC)(NC(C)CC)=O

Computed Properties

• Exact Mass: 283.17183360g/mol
• Monoisotopic Mass: 283.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide

3-Amino-N-(Butan-2-yl)-N-Butylbenzene-1-Sulfonoimidamide (CAS No. 2138170-27-9): A Comprehensive Overview

3-Amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide (CAS No. 2138170-27-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including but not limited to, neurodegenerative diseases, cancer, and inflammatory disorders.

The molecular structure of 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide consists of a benzene ring substituted with a sulfonimidamide group and two alkyl chains. The presence of the amino group and the specific arrangement of the alkyl substituents contribute to its distinct chemical properties and biological activities. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of synthesis, 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide can be prepared through a multi-step process involving the reaction of a sulfonamide precursor with an appropriate amine. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is crucial for advancing the compound from preclinical to clinical stages of drug development.

One of the key areas of research involving CAS No. 2138170-27-9 is its potential as a therapeutic agent for neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of misfolded proteins, which is a hallmark of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of protein-protein interactions and the stabilization of cellular structures.

Beyond neurodegenerative diseases, 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its interaction with specific cellular targets, such as kinases and transcription factors, which are often dysregulated in cancer cells.

Inflammatory disorders represent another area where CAS No. 2138170-27-9 has shown therapeutic potential. Research has indicated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This makes it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide have been extensively studied to ensure its suitability for clinical use. Data from animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery.

Toxicity studies have also been conducted to evaluate the safety profile of CAS No. 2138170-27-9. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings support its further development as a potential therapeutic agent.

In conclusion, 3-amino-N-(butan-2-yl)-N-butylbenzene-1-sulfonoimidamide (CAS No. 2138170-27-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.